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Compound of Interest

Compound Name: Azosulfamide

Cat. No.: B1666504

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azosulfamide is a sulfonamide antibacterial agent characterized by an azo linkage. Historically
significant in the development of antimicrobial therapies, it belongs to the class of sulfa drugs
that inhibit bacterial growth by interfering with folic acid synthesis. This technical guide provides
a comprehensive overview of Azosulfamide's chemical identity, physicochemical properties,
synthesis, and biological activity, with a focus on its mechanism of action and methods for its
evaluation.

Chemical Identity and Synonyms

The nomenclature and various identifiers for Azosulfamide are summarized below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1666504?utm_src=pdf-interest
https://www.benchchem.com/product/b1666504?utm_src=pdf-body
https://www.benchchem.com/product/b1666504?utm_src=pdf-body
https://www.benchchem.com/product/b1666504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
sodium (E)-6-acetamido-4-hydroxy-3-((4-
IUPAC Name sulfamoylphenyl)diazenyl)naphthalene-2,7-
disulfonate[1]
CAS Number 133-60-8[2]

Molecular Formula

C1sH14NaNa2010S3[1][3]

Molecular Weight 588.48 g/mol [1]
Azosulfamide, NSC 402615, Streptozon I,
Streptozon S, Disodium Neoprontosil, Drometil,
Synonyms

AZOSULPHAMIDE, Leuconeoprontosil,

Prontosil soluble[1]

Physicochemical Properties

A summary of the known physicochemical properties of Azosulfamide is presented in the

following table. Quantitative data for properties such as melting point, boiling point, and pKa

are not readily available in the cited literature.

Property Description

Appearance Dark red, odorless, and tasteless powder[4]
Soluble in water, resulting in an intense red

Solubility color.[4] Also soluble in DMSO.[1] Practically
insoluble in organic solvents.[4]

LogP 6.07570[3]

Synthesis and Characterization

Synthesis

A detailed, specific experimental protocol for the synthesis of Azosulfamide is not available in

the public domain. However, the general synthesis of azo compounds derived from
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sulfonamides involves a diazotization reaction followed by a coupling reaction. The conceptual
workflow for such a synthesis is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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